(E)-3-(dimethylamino)-1,3-diphenylprop-2-en-1-one

• IUPAC Name: (E)-3-(dimethylamino)-1,3-diphenylprop-2-en-1-one
• InChI: InChI=1S/C17H17NO/c1-18(2)16(14-9-5-3-6-10-14)13-17(19)15-11-7-4-8-12-15/h3-13H,1-2H3/b16-13+
• InChI Key: PJGPZAIAGSXQAI-DTQAZKPQSA-N
• Canonical SMILES: CN(C)C(=CC(=O)C1=CC=CC=C1)C2=CC=CC=C2
• Isomeric SMILES: CN(C)/C(=C/C(=O)C1=CC=CC=C1)/C2=CC=CC=C2
• Molecular Formula: C17H17NO
• Molecular Weight: 251.32 g/mol

Description

(E)-3-(dimethylamino)-1,3-diphenylprop-2-en-1-one is an organic compound with a unique structure that includes a dimethylamino group and two phenyl groups attached to a propenone backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-3-(dimethylamino)-1,3-diphenylprop-2-en-1-one typically involves the reaction of benzaldehyde with dimethylamine and acetophenone under basic conditions. The reaction proceeds through a condensation mechanism, forming the desired product with high yield. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate, and the reaction is carried out at room temperature or slightly elevated temperatures.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

(E)-3-(dimethylamino)-1,3-diphenylprop-2-en-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The dimethylamino group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield benzophenone derivatives, while reduction can produce alcohols or secondary amines.

Scientific Research Applications

(E)-3-(dimethylamino)-1,3-diphenylprop-2-en-1-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of (E)-3-(dimethylamino)-1,3-diphenylprop-2-en-1-one involves its interaction with molecular targets such as enzymes or receptors. The dimethylamino group can participate in hydrogen bonding or electrostatic interactions, while the phenyl groups provide hydrophobic interactions. These interactions can modulate the activity of the target molecules, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

Ethyl (E)-3-(dimethylamino)acrylate: Similar in structure but with an ethyl ester group instead of the phenyl groups.

N,N-Dimethylaminobenzaldehyde: Contains a dimethylamino group attached to a benzaldehyde moiety.

Benzophenone: Lacks the dimethylamino group but has a similar phenyl structure.

Uniqueness

(E)-3-(dimethylamino)-1,3-diphenylprop-2-en-1-one is unique due to the presence of both the dimethylamino group and the phenyl groups, which confer distinct chemical and biological properties